![molecular formula C4H7ClS B1489974 3-Chloro-2-methylprop-2-ene-1-thiol CAS No. 1807938-81-3](/img/structure/B1489974.png)
3-Chloro-2-methylprop-2-ene-1-thiol
Overview
Description
3-Chloro-2-methylprop-2-ene-1-thiol , also known by its IUPAC name (2E)-3-chloro-2-methyl-2-propene-1-thiol , is a chemical compound with the molecular formula C₄H₇ClS . It belongs to the class of organosulfur compounds and contains a chlorine atom, a methyl group, and a thiol functional group. The compound’s structure features a double bond between the second and third carbon atoms, leading to its geometric isomerism .
Synthesis Analysis
The synthesis of This compound involves various methods, including alkylation , thiolation , or halogenation of suitable precursors. For instance, it can be prepared by reacting 2-methylpropene (isobutylene) with hydrogen chloride (HCl) in the presence of a suitable catalyst. The reaction proceeds via electrophilic addition of HCl to the double bond, resulting in the formation of the chlorinated thiol compound .
Molecular Structure Analysis
The compound’s molecular structure consists of a propene backbone with a chlorine atom attached to the second carbon and a thiol group (SH) attached to the third carbon. The double bond configuration (E-isomer) is crucial for its reactivity and biological activity. The spatial arrangement of atoms influences its chemical behavior .
Chemical Reactions Analysis
Physical And Chemical Properties Analysis
properties
IUPAC Name |
(E)-3-chloro-2-methylprop-2-ene-1-thiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7ClS/c1-4(2-5)3-6/h2,6H,3H2,1H3/b4-2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBQJFNSFBMQLRI-DUXPYHPUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCl)CS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\Cl)/CS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
122.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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